Cas no 1805320-29-9 (3,4-Diamino-2-(difluoromethyl)-5-iodopyridine)
1805320-29-9 structure
Product Name:3,4-Diamino-2-(difluoromethyl)-5-iodopyridine
CAS No:1805320-29-9
MF:C6H6F2IN3
MW:285.033219814301
CID:4811583
Update Time:2023-08-19
3,4-Diamino-2-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties
Names and Identifiers
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- 3,4-Diamino-2-(difluoromethyl)-5-iodopyridine
-
- Inchi: 1S/C6H6F2IN3/c7-6(8)5-4(11)3(10)2(9)1-12-5/h1,6H,11H2,(H2,10,12)
- InChI Key: KRILXCIIXNFDAL-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C(F)F)C(=C1N)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- XLogP3: 0.8
- Topological Polar Surface Area: 64.9
3,4-Diamino-2-(difluoromethyl)-5-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029073297-250mg |
3,4-Diamino-2-(difluoromethyl)-5-iodopyridine |
1805320-29-9 | 97% | 250mg |
$499.20 | 2022-04-01 | |
| Alichem | A029073297-500mg |
3,4-Diamino-2-(difluoromethyl)-5-iodopyridine |
1805320-29-9 | 97% | 500mg |
$798.70 | 2022-04-01 | |
| Alichem | A029073297-1g |
3,4-Diamino-2-(difluoromethyl)-5-iodopyridine |
1805320-29-9 | 97% | 1g |
$1,534.70 | 2022-04-01 |
3,4-Diamino-2-(difluoromethyl)-5-iodopyridine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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